Cas no 284673-06-9 (3-amino-4-(propan-2-yl)aminobenzoic acid)

3-amino-4-(propan-2-yl)aminobenzoic acid structure
284673-06-9 structure
Product Name:3-amino-4-(propan-2-yl)aminobenzoic acid
CAS No:284673-06-9
MF:C10H14N2O2
MW:194.230362415314
MDL:MFCD08236745
CID:248494
PubChem ID:11679980
Update Time:2025-04-19

3-amino-4-(propan-2-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-(isopropylamino)benzoic acid
    • 3-Amino-4-isopropylaminobenzoicacid
    • 3-amino-4-(propan-2-ylamino)benzoic acid
    • Benzoic acid,3-amino-4-[(1-methylethyl)amino]-
    • 3-amino-4-(propan-2-yl)aminobenzoic acid
    • Benzoic acid, 3-amino-4-[(1-methylethyl)amino]- (9CI)
    • AKOS010215392
    • 3-amino-4-[(propan-2-yl)amino]benzoic acid
    • EN300-1116062
    • CS-0274521
    • 3-AMINO-4-(ISOPROPYLAMINO)BENZOICACID
    • 284673-06-9
    • DTXSID50470491
    • SCHEMBL4229654
    • DB-274523
    • Benzoic acid, 3-amino-4-[(1-methylethyl)amino]-
    • MDL: MFCD08236745
    • Inchi: 1S/C10H14N2O2/c1-6(2)12-9-4-3-7(10(13)14)5-8(9)11/h3-6,12H,11H2,1-2H3,(H,13,14)
    • InChI Key: VGFRRQNUXQDJFF-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)N)NC(C)C)=O

Computed Properties

  • Exact Mass: 194.10562
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.35

3-amino-4-(propan-2-yl)aminobenzoic acid Pricemore >>

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